Peimine

Specification

• CAS No.: 107299-20-7
• Molecular Formula: C27H45NO3
• Molecular Weight: 431.7 g/mol
• IUPAC Name: (1R,2S,6S,9S,10S,11S,14S,15S,17S,18S,20S,23R,24S)-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-10,17,20-triol
• Standard InChI: InChI=1S/C27H45NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15-25,29-31H,4-14H2,1-3H3/t15-,16-,17+,18+,19-,20-,21-,22-,23+,24-,25-,26+,27-/m0/s1
• Standard InChI Key: IUKLSMSEHKDIIP-BZMYINFQSA-N
• Isomeric SMILES: C[C@H]1CC[C@H]2[C@@]([C@H]3CC[C@@H]4[C@H]([C@@H]3CN2C1)C[C@H]5[C@H]4C[C@@H]([C@@H]6[C@@]5(CC[C@@H](C6)O)C)O)(C)O
• SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)O)C)O)(C)O
• Canonical SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)O)C)O)(C)O

Introduction

Peimine is a bioactive compound primarily extracted from various species of the Fritillaria genus, particularly Fritillaria ebeiensis and Fritillaria monantha. It is classified as an alkaloid and has gained attention for its potential therapeutic properties, including anti-inflammatory, antioxidant, and anticancer effects. The molecular formula of Peimine is $C_{27}H_{45}NO_3$
with a molecular weight of approximately 431.7 g/mol.

Anti-Inflammatory Activity

Research indicates that Peimine exhibits significant anti-inflammatory properties. A study demonstrated that Peimine suppresses interleukin-1β-induced inflammation in mouse chondrocytes by inhibiting mitogen-activated protein kinase (MAPK) signaling pathways. This inhibition leads to decreased expression of inflammatory mediators such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Key Findings:

• Peimine administration in a mouse model of osteoarthritis significantly reduced cartilage degradation compared to the control group.

• Histological analysis showed improved joint surface morphology in the Peimine-treated group.

Antioxidant Effects

Peimine also exhibits antioxidant properties, which contribute to its protective effects against oxidative stress-related damage in cells. This property is particularly relevant in the context of chronic diseases where oxidative stress plays a critical role.

Potential Therapeutic Applications

Peimine's pharmacological profile suggests several potential therapeutic applications:

• Osteoarthritis Treatment: Its ability to inhibit inflammation and protect cartilage makes it a promising candidate for managing osteoarthritis symptoms.

• Cancer Therapy: Preliminary studies have indicated that Peimine may inhibit cell proliferation and migration in various cancer models, suggesting its potential as an anticancer agent.

Safety and Toxicity

While Peimine has been used in traditional Chinese medicine for over two millennia due to its low toxicity profile, comprehensive long-term safety studies are still needed to fully understand its effects in humans. Current research emphasizes the necessity for clinical trials to establish safety parameters and efficacy.